Ethylenebisdithiocarbamic acid

• CAS No.: 111-54-6
• Product Name: Ethylenebisdithiocarbamic acid
• Molecular Formula: C4H6N2S4.Mn; C4H6N2S4Mn . C4H6N2S4Zn; C4H8N2S4
• Molecular Weight: 212.4 g/mol
• IUPAC Name: 2-(dithiocarboxyamino)ethylcarbamodithioic acid
• Standard InChI: InChI=1S/C4H8N2S4/c7-3(8)5-1-2-6-4(9)10/h1-2H2,(H2,5,7,8)(H2,6,9,10)
• Standard InChIKey: AWYFNIZYMPNGAI-UHFFFAOYSA-N
• Isomeric SMILES: C(CN=C(S)S)N=C(S)S
• Impurities: Many commercial ethylenebisdithiocarbamate samples, including Maneb, contain ethylenethiourea ... The initial ethylenethiourea content in specific formulations of 'Maneb, 80%' varied between 0.05 and 1.26%; after 39 days of storage ethylenethiourea levels varied between 0.58 and 14.54%.; Ethylenethiourea contents of ethylenebisdithiocarbamate formulations (carcinogenic and teratogenic fungicides) were determined by reversed phase chromatography. The method was simple, rapid (25 min) and allowed control of analysis time to minimize ethylenethiourea formation from intermediary degradation products in soln. Analyzed products contained less than 0.2% ethylenethiourea except for greater than 3 yr old formulations. /Ethylenebisdithiocarbamate formulations/
• SMILES: C(CNC(=S)S)NC(=S)S
• Canonical SMILES: C(CNC(=S)S)NC(=S)S
• Colorform: Yellow powder; crystals from alcohol; Brown powder; Unstable liquid; Greyish-yellow free-flowing powder; Yellowish powde
• Density: 1.92 at 25 °C/4 °C; 1.99 g/mL at 20 °C; 1.92 g/cm³; Relative density (water = 1): 1.92
• Flash Point: 138 °C (280 °F); 137.8 °C (tag open cup); 138 °C o.c.
• Melting Point: 200 °C (decomposes); 172 °C (decomposes); 392°F
• Physical Description: Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide.; Maneb is a yellow powder or crystalline solid. It is denser than water. Contact may irritate skin, eyes and mucous membranes. It may be toxic by ingestion. Likely to generate heat spontaneously upon exposure to air or water. May be sufficient to ignite the material. Maneb is used as a fungicide. Formulations of Maneb include mixing it with many other chemicals such as sulfur, zinc oxide and others to desensitize it. This is done to make it easer for application.; YELLOW POWDER OR CRYSTALS.; GREYISH-YELLOW POWDER.; Yellow powder or crystalline solid.
• Description: Ethylenebisdithiocarbamic acid, salts and esters is a solid. Very unstable material, used as a pesticide and fungicide.; Maneb is a yellow powder or crystalline solid. It is denser than water. Contact may irritate skin, eyes and mucous membranes. It may be toxic by ingestion. Likely to generate heat spontaneously upon exposure to air or water. May be sufficient to ignite the material. Maneb is used as a fungicide. Formulations of Maneb include mixing it with many other chemicals such as sulfur, zinc oxide and others to desensitize it. This is done to make it easer for application.; Ethylenebis(dithiocarbamic acid), also known as n, n'-(ethylene)bisdithiocarbamate, belongs to the class of organic compounds known as ethylene bisdithiocarbamates. These are dithiocarbamic acids (or derivatives) resulting from the formal addition of a molecule of carbon disulfide to each amino group of ethylenediamine. In addition, compounds containing a 1, 2-ethanediyl carbamodithioate moiety are also members of this class. Ethylenebis(dithiocarbamic acid) is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethylenebis(dithiocarbamic acid) can be biosynthesized from ethylenediamine.
• Related CAS: 10039-34-6 (di-potassium salt); 142-59-6 (di-hydrochloride salt); 3566-10-7 (unspecified hydrochloride salt)
• Shelf Life: Stable under ordinary storage conditions but decomposes more or less rapidly when exposed to moisture or to acids. In presence of moisture decomposition proceeds as in nabam with formation of polymeric ethylene thiuram monosulfide. ... The biological activity of the product remains practically unvaried for 2 yr under environmental conditions, provided the product is stored in its unopened & undamaged original containers, in shaded & possible well-aired places.; Maneb is unstable to moisture and is hydrolyzed by acids and hot water. It decomposes at about 100 °C and may spontaneously decompose vigorously when stored in bulk.; Stable to light. Decomposes on prolonged exposure to air or moisture.; Ethylene bisdithiocarbamates (EBDCs) are generally unstable in the presence of moisture, oxygen, or biological systems, and decompose rapidly in water.; Stable under recommended storage conditions.; Stable under normal, dry storage conditions. Slowly decomposed by heat and moisture.
• Solubility: Soluble in chloroform, pyridine; Practically insoluble in common organic solvents. Soluble in chelating agents (e.g. sodium salts of ethylenediaminetetraacetic acid) with the formation of complexes.; In water, 6.0 mg/L at 25 °C; In water, 1.14X10+5 mg/L at 25 °C (est); In water, 6.2 ppm, pH 7.5, 25 °C; Insoluble in water; Insoluble in most organic solvents; dissolves in solutions of powerful chelating agents but cannot be recovered from them; Solubility in water: very poor; Solubility in water: none
• Vapor Density: 1.92
• Vapor Pressure: 7.5X10-8 mm Hg at 25 °C; 7.50X10-8 mm Hg at 20 °C; 9.8X10-8 mm Hg at 25 °C; Vapor pressure at 20 °C: negligible; 7.5x10-8 mmHg
• PubChem Compound: 3000605
• Last Modified: Nov 11 2021